Cas no 606093-59-8 (Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate)

• Product Name: Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate
• CAS No: 606093-59-8
• MF: C₁₅H₁₂FN₃O₂
• MW: 285.273086547852
• MDL: MFCD12914278
• CID: 499587
• PubChem ID: 11818480
• Update Time: 2025-04-19

Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate
• 1H-Benzimidazole-5-carboxylicacid, 7-fluoro-6-(phenylamino)-, methyl ester
• 7-Fluoro-6-phenylamino-3H-benzoimidazole-5-carboxylic acid methyl ester
• methyl 6-anilino-7-fluoro-3H-benzimidazole-5-carboxylate
• methyl 7-fluoro-6-(phenylamino)-3H-benzo[d]imidazole-5-carboxylate
• SCHEMBL1041938
• UXVBXDVPFGJBJT-UHFFFAOYSA-N
• Methyl7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate
• F15218
• Methyl 5-anilino-4-fluoro-1H-benzimidazole-6-carboxylate
• 606093-59-8
• DB-014885
• 1H-Benzimidazole-5-carboxylicacid,7-fluoro-6-(phenylamino)-,methyl ester
• DTXSID00473654
• AKOS015891399
• MFCD12914278
• AKOS016005159
• CS-0180878
• Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate

• MDL： MFCD12914278
• Inchi： 1S/C15H12FN3O2/c1-21-15(20)10-7-11-14(18-8-17-11)12(16)13(10)19-9-5-3-2-4-6-9/h2-8,19H,1H3,(H,17,18)
• InChI Key： UXVBXDVPFGJBJT-UHFFFAOYSA-N
• SMILES： FC1C2=C(C=C(C(=O)OC)C=1NC1C=CC=CC=1)NC=N2

Computed Properties

• Exact Mass: 285.09100
• Monoisotopic Mass: 285.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 512.2°C at 760 mmHg
• Flash Point: 263.6°C
• Refractive Index: 1.69
• Solubility: Insuluble (4.8E-3 g/L) (25 ºC),
• PSA: 67.01000
• LogP: 3.30520

Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives